Cas no 2229484-61-9 (tert-butyl N-[2-(3-cyano-4-fluorophenyl)-1-oxopropan-2-yl]-N-methylcarbamate)

• Product Name: tert-butyl N-[2-(3-cyano-4-fluorophenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• CAS No: 2229484-61-9
• MF: C₁₆H₁₉FN₂O₃
• MW: 306.332067728043
• CID: 6574901
• PubChem ID: 165777232
• Update Time: 2025-08-02

tert-butyl N-[2-(3-cyano-4-fluorophenyl)-1-oxopropan-2-yl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(3-cyano-4-fluorophenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• 2229484-61-9
• EN300-1896732

• Inchi： 1S/C16H19FN2O3/c1-15(2,3)22-14(21)19(5)16(4,10-20)12-6-7-13(17)11(8-12)9-18/h6-8,10H,1-5H3
• InChI Key： VWDZRRNRBDXZGG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.13797063g/mol
• Monoisotopic Mass: 306.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.4Ų

Additional information on tert-butyl N-[2-(3-cyano-4-fluorophenyl)-1-oxopropan-2-yl]-N-methylcarbamate

Comprehensive Analysis of tert-butyl N-[2-(3-cyano-4-fluorophenyl)-1-oxopropan-2-yl]-N-methylcarbamate (CAS No. 2229484-61-9)

The compound tert-butyl N-[2-(3-cyano-4-fluorophenyl)-1-oxopropan-2-yl]-N-methylcarbamate (CAS No. 2229484-61-9) is a highly specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluorophenyl ring and a cyano group, makes it a valuable building block for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing kinase inhibitors and metabolic regulators, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for fluorinated compounds like tert-butyl N-[2-(3-cyano-4-fluorophenyl)-1-oxopropan-2-yl]-N-methylcarbamate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on drug optimization and ADME properties in pharmaceutical development. The presence of both cyano and fluoro substituents in its structure contributes to its versatility in medicinal chemistry, particularly in the design of small-molecule therapeutics for oncology and CNS disorders.

From a synthetic perspective, CAS No. 2229484-61-9 exemplifies the importance of carbamate-protected intermediates in multi-step organic synthesis. The tert-butyloxycarbonyl (Boc) group serves as a robust protecting group for amines, enabling selective reactions in complex molecular architectures. This property is critical for researchers working on peptide mimetics or protease inhibitors, where controlled deprotection strategies are essential. The compound's stability under various conditions makes it particularly valuable for high-throughput screening applications.

The analytical characterization of tert-butyl N-[2-(3-cyano-4-fluorophenyl)-1-oxopropan-2-yl]-N-methylcarbamate typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's high purity and structural integrity, which are crucial for reproducible research outcomes. Recent publications highlight its utility in developing allosteric modulators for protein-protein interactions, a hot topic in drug discovery circles.

Environmental and safety considerations for CAS No. 2229484-61-9 follow standard laboratory protocols for handling organic synthesis intermediates. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during manipulation. The compound's growing presence in patent literature suggests expanding applications in bioconjugation chemistry and prodrug development, particularly for improving drug delivery systems.

Market analysts note increasing interest in fluorinated building blocks like this compound, with particular attention from contract research organizations (CROs) and pharmaceutical innovators. The global push for novel therapeutic modalities has created demand for such specialized intermediates, with synthesis scalability becoming a key consideration. Recent advances in continuous flow chemistry have opened new possibilities for efficient production of tert-butyl N-[2-(3-cyano-4-fluorophenyl)-1-oxopropan-2-yl]-N-methylcarbamate at commercial scales.

For researchers exploring structure-activity relationships (SAR), this compound offers valuable insights into the effects of aryl fluorination and cyano substitution on biological activity. Computational chemistry studies utilizing molecular docking and QSAR modeling frequently employ such scaffolds to predict binding affinities. The compound's balanced lipophilicity, as indicated by its cLogP value, makes it particularly interesting for blood-brain barrier penetration studies.

Looking forward, tert-butyl N-[2-(3-cyano-4-fluorophenyl)-1-oxopropan-2-yl]-N-methylcarbamate is poised to play an important role in emerging areas like deuterated pharmaceuticals and PET tracer development. The fluorine atom's position offers potential for isotope labeling strategies, while the carbonyl functionality provides handles for further derivatization. These characteristics align well with current industry priorities in translational research and theranostic development.